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An In-depth Technical Guide to the Solubility of Acid Violet 49

Introduction
Acid Violet 49, also known by its Colour Index number C.I. 42640, is a synthetic

triphenylmethane dye.[1][2] Its distinct bright bluish-violet hue has led to its use in various

applications, including the dyeing of textiles like wool and silk, and in the formulation of inks

and cosmetics.[1][3][4] For researchers, scientists, and professionals in drug development, a

comprehensive understanding of the solubility of Acid Violet 49 in common laboratory solvents

is critical for its effective application, from preparing staining solutions to formulating analytical

standards.

This technical guide provides a detailed overview of the solubility characteristics of Acid Violet
49, presents a standardized protocol for solubility determination, and outlines key factors that

influence its behavior in solution.

Solubility Profile of Acid Violet 49
The solubility of Acid Violet 49 is highly dependent on the nature of the solvent, particularly its

polarity. The dye exhibits good solubility in water and polar organic solvents, while its solubility

is limited in non-polar media. The following table summarizes the available quantitative and

qualitative solubility data in various laboratory solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666536?utm_src=pdf-interest
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
http://www.colorantsgroup.com/pdf/tds-acid-violet-49.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895482421563291.pdf
http://www.colorantsgroup.com/pdf/tds-acid-violet-49.pdf
http://www.worlddyevariety.com/acid-dyes/acid-violet-49.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6693549.htm
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/product/b1666536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Chemical Formula Type Reported Solubility

Water H₂O Polar Protic
40 g/L (at 60°C)[5], 40

g/L (at 80°C)[6]

Ethanol C₂H₅OH Polar Protic Soluble[3][4][7]

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic

Slightly Soluble[4][5]

[8]

Methanol CH₃OH Polar Protic Slightly Soluble[4][8]

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H Polar Aprotic Slightly Soluble[5]

Pyridine C₅H₅N Polar Aprotic Slightly Soluble[5]

General Alcohols R-OH Polar Protic
Insoluble (General

classification)[5]

General Ketones RC(O)R' Polar Aprotic Insoluble[5]

General

Hydrocarbons
CₓHᵧ Non-Polar Insoluble[5]

General Esters RCOOR' Moderately Polar Insoluble[5]

Note on Discrepancies:One source provides a general classification of "insoluble" for alcohols,

which contrasts with other sources specifically listing Acid Violet 49 as "soluble" in ethanol and

"slightly soluble" in methanol.[3][4][5][7][8] This suggests that while solubility may be poor in

higher-order alcohols, it is significant in short-chain alcohols like ethanol.

Factors Influencing Solubility
Several physical and chemical factors can influence the solubility of Acid Violet 49:

Temperature: As evidenced by the data for water, the solubility of Acid Violet 49 increases

with temperature.[5][6] This is typical for solid solutes where the dissolution process is

endothermic.
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pH: The pH of aqueous solutions can affect solubility. The technical data sheet for Acid
Violet 49 indicates a pH of 8.5 - 9.5 for a 10 g/L solution, suggesting it is slightly alkaline in

nature.[5]

Solvent Polarity: The molecular structure of Acid Violet 49 contains charged sulfonate

groups, making it well-suited for dissolution in polar solvents like water. Its solubility

decreases significantly in non-polar media such as hydrocarbons.[5]

The logical relationship between solvent type and solubility is visualized in the diagram below.

Solvent Classification

Acid Violet 49 Solubility

Polar Protic
(e.g., Water, Ethanol)

High Solubility

 generally leads to

Polar Aprotic
(e.g., DMSO, DMF)

Slight Solubility

 generally leads to

Non-Polar
(e.g., Hydrocarbons)

Insoluble / Poor

 generally leads to

Click to download full resolution via product page

Diagram 1: Relationship between solvent polarity and solubility.

Experimental Protocol for Solubility Determination
This section outlines a standardized laboratory method for determining the solubility of Acid
Violet 49, adapted from established protocols for chemical and dye analysis.[9][10] The

method is based on the principle of creating a saturated solution and then quantifying the

dissolved solute.

The workflow for this protocol is illustrated in the following diagram.
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1. Preparation
Weigh excess Acid Violet 49

into a known volume of solvent.

2. Equilibration
Agitate mixture at a constant

temperature (e.g., 25°C for 24h).

3. Mechanical Assistance (Optional)
Vortex, sonicate, or warm (to 37°C)

if dissolution is slow.

4. Separation
Centrifuge or filter (0.45µm) the

suspension to remove undissolved solid.

5. Quantification
Take an aliquot of the clear supernatant.

Dilute if necessary.

6. Analysis
Measure absorbance via UV-Vis

Spectrophotometry at λmax.

7. Calculation
Determine concentration using a
standard curve. Express as g/L.

Click to download full resolution via product page

Diagram 2: Experimental workflow for solubility determination.
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Methodology
Preparation: Accurately weigh an amount of Acid Violet 49 powder that is in excess of its

expected solubility and add it to a precisely measured volume of the test solvent in a sealed

container (e.g., a glass vial or flask).

Equilibration:

Seal the container to prevent solvent evaporation.

Place the container in a mechanical shaker or on a stirring plate in a temperature-

controlled environment (e.g., 25°C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached between the dissolved and undissolved solute.

Mechanical Assistance (If required): For solutes that are slow to dissolve, a hierarchy of

mechanical procedures can be employed: gentle mixing/vortexing, followed by water bath

sonication, and finally, gentle warming (e.g., to 37°C) if necessary.[10]

Separation of Undissolved Solid:

After equilibration, allow the suspension to settle.

To separate the saturated solution (supernatant) from the excess solid, use either

centrifugation at high speed or filtration through a fine-pore filter (e.g., 0.45 µm syringe

filter) that does not absorb the dye. This step is critical to ensure no solid particulates are

carried over.

Quantification:

Carefully extract a precise aliquot of the clear supernatant.

Dilute the aliquot with a known volume of the same solvent to bring its concentration into

the linear range of the analytical instrument.

Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the

maximum absorption wavelength (λmax) of Acid Violet 49, which is approximately 546
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nm.

Calculation:

Prepare a standard curve by measuring the absorbance of several solutions of Acid
Violet 49 with known concentrations.

Use the absorbance of the diluted sample and the standard curve to calculate the

concentration of the saturated solution.

Express the final solubility in appropriate units, such as grams per liter (g/L) or milligrams

per milliliter (mg/mL).

Conclusion
Acid Violet 49 demonstrates a clear solubility preference for polar solvents, with significant

solubility in water and ethanol.[3][5] Its solubility is limited in polar aprotic solvents like DMSO

and poor in non-polar media.[5][8] For laboratory applications, water and ethanol are the most

effective solvents for preparing stock solutions. When working with less ideal solvents or

complex biological media, researchers should consider factors such as temperature and pH

and may need to employ mechanical assistance to achieve dissolution. The provided

experimental protocol offers a reliable framework for determining the solubility of Acid Violet
49 under specific experimental conditions, ensuring accurate and reproducible results in

research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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